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Compound of Interest

Compound Name: ER-27319 maleate

Cat. No.: B1671605

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, operational procedures, and disposal of ER-27319 maleate, a potent and
selective Spleen Tyrosine Kinase (Syk) inhibitor.

This document provides critical safety and logistical information to ensure the safe and effective
use of ER-27319 maleate in a laboratory setting. By adhering to these guidelines, researchers
can minimize risks and confidently integrate this compound into their experimental workflows.

Immediate Safety Information

ER-27319 maleate is a chemical substance that requires careful handling to prevent adverse
health effects. The primary hazards associated with this compound are skin and eye irritation.

Hazard Identification and Precautionary Measures

Hazard Statements:

e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]
Precautionary Statements:

e Prevention:
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o P264: Wash hands thoroughly after handling.[1]

o P280: Wear protective gloves, protective clothing, eye protection, and face protection.[1]

« Response:

o P302+P352: IF ON SKIN: Wash with plenty of soap and water.[1]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

o P362+P364: Take off contaminated clothing and wash it before reuse.[1]

Personal Protective Equipment (PPE)

Adherence to proper PPE protocols is mandatory when handling ER-27319 maleate.

PPE Category Specification

Rationale

) Safety glasses with side-
Eye/Face Protection )
shields or goggles.

Prevents eye irritation from

dust or splashes.

) ] Chemical-resistant gloves
Skin Protection .
(e.g., nitrile rubber). Lab coat.

Protects against skin irritation

and absorption.

Use in a well-ventilated area. A
) ) respirator may be necessary
Respiratory Protection . _ _
for bulk quantities or if dust is

generated.

Minimizes inhalation of the

compound.

) Wash hands thoroughly after
Hand Protection _
handling.

Prevents accidental ingestion

or spread of the chemical.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

Skin Contact

In case of contact, immediately flush skin with
plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Get
medical attention if irritation develops and

persists.

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

Inhalation o ] ]
breathing is difficult, give oxygen. Get medical
attention.

Do NOT induce vomiting. Never give anything

Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Logistical and Operational Plan

Proper logistical planning is essential for the safe and efficient use of ER-27319 maleate in a

research setting.

Handling and Storage

e Handling:

o Work in a well-ventilated area, preferably in a chemical fume hood.

o Avoid the formation of dust and aerosols.

o Avoid contact with skin, eyes, and clothing.

o Keep away from sources of ignition.

e Storage:
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o Store in a tightly closed container.
o Recommended storage is to desiccate at +4°C.

o For long-term storage of stock solutions, store at -20°C for up to one month or -80°C for
up to six months.[2]

Spill and Disposal Plan

e Spill Response:

Evacuate the area.

[¢]

[¢]

Wear appropriate PPE.

[e]

Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or earth).

o

Sweep up the absorbed material and place it in a suitable, closed container for disposal.

[¢]

Ventilate the area and wash the spill site after material pickup is complete.
e Disposal:

o Dispose of waste product and contaminated packaging in accordance with local, state,
and federal regulations.

o Do not allow the material to enter drains or water courses.

Quantitative Data Summary

The following tables summarize key quantitative data for ER-27319 maleate.

Physical and Chemical Properties
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Property Value

Molecular Formula C18H20N20 - C4H404
Molecular Weight 396.17 g/mol
Appearance Solid

Purity >98% (HPLC)

Water: 29.71 mg/mL (75 mM)DMSO: 39.62

Solubilit
Y mg/mL (100 mM)

Biological Activity

ER-27319 is a selective inhibitor of Syk kinase.

Assay Cell Type IC50

TNF-a Production Rat and Human Mast Cells ~10 uM
Histamine Release Rat and Human Mast Cells ~10 uM
Arachidonic Acid Release Rat and Human Mast Cells ~10 uM
Inositol Phosphate Generation RBL-2H3 Cells ~10 uM

Experimental Protocols

Detailed methodologies for key experiments involving ER-27319 maleate are provided below.

Mast Cell Degranulation Assay (B-Hexosaminidase
Release)

This protocol measures the release of the granular enzyme B-hexosaminidase as an indicator
of mast cell degranulation.

Materials:

» RBL-2H3 cells (or other suitable mast cell line)
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» DNP-specific IgE

o DNP-HSA (antigen)

o ER-27319 maleate stock solution (in DMSO)

o Tyrode's buffer

e p-Nitrophenyl-N-acetyl-B-D-glucosaminide (PNAG)

e Triton X-100

e Stop solution (e.g., 0.1 M Na2CO3/NaHCO3 buffer, pH 10.0)
Procedure:

e Cell Seeding and Sensitization: Seed RBL-2H3 cells in a 96-well plate and sensitize
overnight with DNP-specific IgE.

e Washing: Wash cells twice with Tyrode's buffer to remove unbound IgE.

 Inhibitor Treatment: Pre-incubate cells with various concentrations of ER-27319 (or vehicle
control) for 30 minutes at 37°C.

e Antigen Stimulation: Add DNP-HSA to induce degranulation and incubate for 30 minutes at
37°C. Include wells for spontaneous release (no antigen) and total release (add Triton X-
100).

o Sample Collection: Centrifuge the plate and collect the supernatant.

e Enzyme Assay:
o Add an equal volume of PNAG solution to the supernatant in a new plate.
o Incubate for 1 hour at 37°C.
o Add stop solution.

o Data Acquisition: Measure the absorbance at 405 nm.
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Data Analysis: Calculate the percentage of 3-hexosaminidase release for each condition
relative to the total release.

Syk Phosphorylation Assay (Western Blot)

This protocol assesses the inhibitory effect of ER-27319 on the phosphorylation of Syk.

Materials:

Mast cells

DNP-specific IgE

DNP-HSA

ER-27319 maleate

Lysis buffer (containing protease and phosphatase inhibitors)

Primary antibodies (anti-phospho-Syk, anti-Syk)

HRP-conjugated secondary antibody

Chemiluminescent substrate

Procedure:

Cell Culture and Sensitization: Culture and sensitize mast cells with DNP-specific IgE.

Inhibitor Treatment and Stimulation: Pre-treat cells with ER-27319, then stimulate with DNP-
HSA for a short period (e.g., 5 minutes).

Cell Lysis: Lyse the cells on ice and collect the lysates.
Protein Quantification: Determine the protein concentration of each lysate.
SDS-PAGE and Western Blotting:

o Separate proteins by SDS-PAGE and transfer to a PVDF membrane.
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o Block the membrane and probe with anti-phospho-Syk antibody.
o Wash and probe with HRP-conjugated secondary antibody.

o Detect the signal using a chemiluminescent substrate.

» Stripping and Re-probing: Strip the membrane and re-probe with an anti-Syk antibody to
confirm equal loading.

o Data Analysis: Quantify band intensities to determine the ratio of phosphorylated Syk to total
Syk.

Signaling Pathway and Experimental Workflow

Diagrams

The following diagrams illustrate the mechanism of action of ER-27319 and a general
experimental workflow.
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Caption: FceRI signaling cascade in mast cells and the inhibitory action of ER-27319.
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Caption: General experimental workflow for studying the effects of ER-273109.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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